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Cat. No.: B1225748

Get Quote

Disclaimer: Medinal (also known as barbital sodium, barbitone, or Veronal) is a long-acting

barbiturate first marketed in the early 20th century.[1][2][3] Due to a narrow therapeutic index,

high potential for dependence, and the development of safer alternatives like benzodiazepines,

its clinical and experimental use has been largely discontinued.[1][2][4] These protocols are

provided for informational and historical research purposes. Any new experimental work with

barbital sodium must be conducted under strict ethical and institutional oversight (e.g., IACUC

approval), adhere to all local and federal regulations for controlled substances, and prioritize

animal welfare. Researchers should perform pilot studies to determine appropriate dosages for

their specific models and experimental conditions.

Introduction and Mechanism of Action
Medinal (C₈H₁₁N₂O₃Na) is the sodium salt of barbital, a derivative of barbituric acid.[4] It

functions as a central nervous system (CNS) depressant, exerting sedative and hypnotic

effects.[4][5] Like other barbiturates, its primary mechanism of action is the positive allosteric

modulation of the γ-aminobutyric acid type A (GABA-A) receptor.[6][7]

The GABA-A receptor is a ligand-gated chloride ion channel that mediates the majority of fast

synaptic inhibition in the brain.[7][8] Barbital sodium binds to a site on the GABA-A receptor
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complex that is distinct from the binding sites for GABA and benzodiazepines.[1][2] This binding

potentiates the effect of GABA by increasing the duration of chloride channel opening.[1] The

resulting influx of chloride ions (Cl⁻) leads to hyperpolarization of the neuronal membrane,

making the neuron less likely to fire an action potential and thus depressing overall CNS

activity.[2][6]

At higher concentrations, barbiturates can directly activate the GABA-A receptor in the absence

of GABA and can also inhibit excitatory neurotransmission by blocking AMPA and kainate

receptors.[1][9] This dual action of enhancing inhibition and blocking excitation explains their

potent CNS depressant effects and contributes to their toxicity in overdose.[1]
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Mechanism of Action of Barbital Sodium at the GABA-A Receptor
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Barbital Sodium enhances GABAergic inhibition via the GABA-A receptor.

Quantitative Data for Sedation in Animal Models
Specific, modern dosage data for Medinal (barbital sodium) is scarce. The following table

provides intraperitoneal (IP) dosage ranges for other commonly used barbiturates in rodent

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1225748/docs?utm_src=pdf-body-img#application-notes-medinal-barbital-sodium-for-experimental-sedation
https://www.benchchem.com/product/b1225748/docs?utm_src=pdf-body#application-notes-medinal-barbital-sodium-for-experimental-sedation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


models to serve as a comparative reference. These are not direct dosage recommendations for

barbital sodium. Barbital is a long-acting barbiturate, whereas pentobarbital is short-to-

intermediate acting, which will significantly affect onset and duration.

Compound Animal Model
Dosage
(mg/kg, IP)

Effect Reference(s)

Pentobarbital

Sodium
Rat 32 - 50

Anesthesia/Seda

tion
[10][11]

Pentobarbital

Sodium
Mouse 30 - 90 Anesthesia [11]

Phenobarbital

Sodium
Mouse 75 - 100

Sedation/Hypnos

is
[12]

Phenobarbital

Sodium
Mouse 125 - 150

Surgical

Anesthesia
[12]

Note: The effectiveness of a given dose is influenced by the concentration of the prepared

solution, as well as the animal's age, sex, and strain.[12]

Experimental Protocols
Protocol 1: Preparation of Barbital Sodium Solution
Barbital sodium is a white, crystalline powder that is soluble in water.[4]

Materials:

Barbital Sodium powder (CAS: 144-02-5)

Sterile 0.9% saline solution or sterile water for injection

Sterile vials

Vortex mixer

Syringe filters (0.22 µm)
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Procedure:

Determine Concentration: Decide on the final concentration required for injection (e.g., 10

mg/mL). The concentration should be chosen to ensure the final injection volume is

appropriate for the animal's size (e.g., typically ≤10 mL/kg for mice and rats via IP route).[13]

Reconstitution: Under sterile conditions, add the appropriate volume of sterile saline to the

vial containing the pre-weighed barbital sodium powder.

Dissolution: Cap the vial and vortex thoroughly until the powder is completely dissolved.

Barbital sodium solutions are often alkaline.[14]

Sterilization: For maximum sterility, filter the final solution through a 0.22 µm syringe filter into

a new sterile vial.

Labeling and Storage: Clearly label the vial with the compound name, concentration, and

date of preparation. Store as recommended by the manufacturer, typically protected from

light.

Protocol 2: Induction of Sedation in Rodent Models
(Intraperitoneal Route)
This protocol describes the general procedure for administering a sedative agent via

intraperitoneal (IP) injection in a mouse or rat.

Materials:

Prepared barbital sodium solution

Appropriate size syringes (e.g., 1 mL) and needles (e.g., 27-30 gauge)

Animal scale

Warming pad

Ophthalmic ointment

Procedure:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7210732/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Buthalital_Sodium_in_Rodent_Models.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal Preparation: Weigh the animal accurately to calculate the precise volume of the drug

solution to be administered.

Handling and Restraint: Restrain the animal firmly but gently. For a right-handed injection,

position the animal with its head pointing downwards. This allows the abdominal organs to

shift away from the injection site.

Injection Site: The target injection site is the lower right or left quadrant of the abdomen,

avoiding the midline to prevent puncturing the urinary bladder or cecum.

Injection: Insert the needle at a 15-20 degree angle into the peritoneal cavity.[14] Gently

aspirate to ensure the needle has not entered a blood vessel or organ (no fluid should enter

the syringe).[14]

Administration: Slowly inject the calculated volume of the solution.

Post-Injection Monitoring:

Place the animal in a clean, warm cage for observation. A warming pad is recommended

as barbiturates can induce hypothermia.[14]

Monitor the animal for the onset of sedation, typically marked by the loss of the righting

reflex (the inability of the animal to right itself when placed on its back).

Continuously monitor respiratory rate and depth. Respiratory depression is the most

significant adverse effect of barbiturates.[2]

To confirm an appropriate plane of sedation for minor procedures, check for the absence

of a pedal withdrawal reflex (toe pinch).[14]

Apply ophthalmic ointment to the eyes to prevent corneal drying during sedation.[14]

Continue monitoring the animal until it is fully ambulatory.
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General Workflow for Experimental Sedation
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Workflow for sedation studies using barbital sodium in animal models.

Safety and Handling
Controlled Substance: Barbital sodium is a controlled substance in most jurisdictions. All

acquisition, storage, and disposal must comply with institutional and governmental

regulations.

Toxicity: Barbiturates have a narrow therapeutic window. Accidental overdose can cause

severe respiratory depression, coma, and death.[2] There is no specific antidote for
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barbiturate overdose.

Personnel Safety: Wear appropriate personal protective equipment (PPE), including gloves

and safety glasses, when handling barbital sodium powder and solutions.

Dependence: Prolonged use of barbiturates can lead to physical and psychological

dependence.[1][5] Withdrawal can be severe and potentially fatal.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: Medinal (Barbital Sodium) for
Experimental Sedation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1225748/docs#application-notes-medinal-barbital-
sodium-for-experimental-sedation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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